Cas no 1804865-60-8 (5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804865-60-8
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4838821
• Update Time: 2025-05-25

5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6ClF3INO2/c9-1-4-2-14-7(13)6(5(4)3-15)16-8(10,11)12/h2,15H,1,3H2
• InChI Key： QYDXGSDPPDEKNT-UHFFFAOYSA-N
• SMILES： IC1=C(C(CO)=C(C=N1)CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol

5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

The compound 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol, with CAS No. 1804865-60-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a chloromethyl group at position 5, an iodo group at position 2, and a trifluoromethoxy group at position 3. Additionally, the molecule features a hydroxymethyl group at position 4. The combination of these substituents imparts unique chemical properties, making this compound a valuable tool in various research and industrial applications.

The chloromethyl group in the molecule is known for its reactivity, particularly in nucleophilic substitution reactions. This makes it a versatile building block in organic synthesis. The iodo group, on the other hand, is less common in natural compounds but is highly valued in medicinal chemistry due to its potential for bioisosteric replacement and its role in enhancing pharmacokinetic properties. The trifluoromethoxy group is a strong electron-withdrawing substituent that can significantly influence the electronic properties of the pyridine ring, potentially affecting the compound's reactivity and biological activity.

Recent studies have highlighted the importance of such multifunctional molecules in drug discovery. For instance, researchers have explored the use of 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol as a precursor for constructing bioactive compounds with potential anti-inflammatory and anticancer properties. The presence of multiple reactive groups allows for modular synthesis, enabling chemists to modify the molecule to target specific biological pathways.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the pyridine ring typically involves cyclization reactions, followed by substitution reactions to introduce the desired substituents. The introduction of the chloromethyl and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

The application of 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol extends beyond pharmaceuticals. It has also been investigated for its potential in agrochemicals and materials science. For example, its electron-withdrawing groups make it a promising candidate for use in semiconducting materials and advanced polymers. Additionally, the compound's reactivity suggests its utility in click chemistry and other rapid assembly techniques for building complex molecular architectures.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on photodegradation and biodegradation mechanisms of similar molecules, providing insights into how 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol might behave in natural systems. This knowledge is essential for developing sustainable synthetic strategies and ensuring minimal environmental footprint.

In conclusion, 5-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-methanol stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its role as an important compound in modern chemistry.